Cas no 2680695-27-4 (tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate)

• Product Name: tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate
• CAS No: 2680695-27-4
• MF: C₁₁H₁₇ClN₄O₄
• MW: 304.730081319809
• CID: 5632828
• PubChem ID: 165932003
• Update Time: 2025-10-29

tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680695-27-4
• EN300-28291176
• tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
• tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate

• Inchi： 1S/C11H17ClN4O4/c1-11(2,3)20-10(17)13-5-4-6-15-7-8(12)9(14-15)16(18)19/h7H,4-6H2,1-3H3,(H,13,17)
• InChI Key： MHDBZDHGVHFXGQ-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(C=1)CCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 304.0938327g/mol
• Monoisotopic Mass: 304.0938327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate

Introduction to Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate (CAS No. 2680695-27-4)

Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate, with the chemical formula corresponding to its CAS number 2680695-27-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives featuring a pyrazole core, which is well-documented for its versatile biological activities and potential therapeutic applications. The presence of both chloro and nitro substituents in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>N-substituted carbamate moiety in this compound introduces a polar functional group that can participate in hydrogen bonding interactions, influencing both its solubility and binding affinity to biological targets. This feature is particularly relevant in drug design, where the optimization of such interactions can lead to improved pharmacokinetic properties and efficacy. The tert-butyl group further modifies the electronic and steric environment around the carbamate, potentially affecting the compound's metabolic stability and bioavailability.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential applications in medicinal chemistry. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its structural versatility. The combination of a< strong>pyrazole scaffold with< strong>N-substituted carbamate and< strong>chloro/< strong>nitro substituents provides multiple sites for chemical modification. This allows researchers to fine-tune the properties of the compound through structural analoging, a strategy that has been instrumental in the development of many successful drugs. For instance, modifications at the< strong>pyrazole ring or the propylcarbamate moiety can alter binding affinities or metabolic profiles, making this compound a valuable tool in high-throughput screening and drug discovery campaigns.

The< strong>N-substituted carbamate group is particularly noteworthy due to its role as a pharmacophore in various bioactive molecules. Carbamates are known for their ability to form stable complexes with biological targets, often leading to potent inhibition or activation of specific pathways. In the context of Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate, this moiety could be crucial for interacting with enzymes or receptors involved in disease processes. Additionally, the tert-butyl group provides steric hindrance that can influence binding orientation and selectivity.

The presence of< strong>chloro and< strong>nitro substituents adds another layer of complexity to this compound's reactivity. These groups are known to participate in various chemical transformations, including nucleophilic aromatic substitution and metal-catalyzed coupling reactions. Such reactivity makes< strong>Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamatea versatile building block for synthesizing more complex molecules with tailored biological activities. For example, the nitro group can be reduced to an amine, allowing for further functionalization via diazotization or coupling reactions.

In recent years, there have been several reports on the use of pyrazole derivatives in clinical trials and preclinical studies. These studies highlight the potential of pyrazole-based compounds as therapeutic agents across a range of diseases. The structural features of< strong>Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate, particularly its< strong>N-substituted carbamate,< strong>pyrazole,< strong>chloro, and< strong>nitro substituents, make it an attractive candidate for further investigation in this context.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the functionalization of a pyrazole precursor, followed by introduction of the chloro and nitro groups at specific positions on the ring. Subsequent steps involve protecting group strategies to handle the reactive sites while allowing for selective modification at other positions. The final step often involves forming the carbamate linkage using appropriate reagents under controlled conditions.

The importance of< strong>Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-y l)prop ylcarbamate extends beyond its use as an intermediate; it also serves as a model compound for studying structure-property relationships in heterocyclic chemistry. By examining how variations in its substituents affect its biological activity and chemical reactivity, researchers can gain valuable insights into designing future generations of bioactive molecules.

The growing body of literature on pyrazole derivatives underscores their significance as pharmacological tools. Many studies have demonstrated their efficacy in modulating various biological pathways, including those implicated in cancer, inflammation, and infectious diseases. The structural diversity within this class allows for extensive exploration of different substitution patterns and functional groups, each offering unique opportunities for therapeutic intervention.

In conclusion,< strong>Tert-butyl N - 3 - ( 4 - chloro - 3 - nit ro - 1 H - py ra z ol - 1 - yl ) prop ylca rb am ate ( CAS No . 2680695 - 27 - 4 ) represents a fascinating compound with significant potential in pharmaceutical research and development . Its unique structural features , including th e< str on g > py ra z ol e core , th e< str on g > N - sub st i tu t ed ca rb am ate mo iety , an d th e pres en ce o f both ch lor o an d n i tro su b st i tu t es , make it a valu able too l f or syn thesis an d stu dy . Th e comp ou n d ' s bi o logical act iv ity an d ch em i cal r e ac t iv it y p o ten t i al ly r es ul t i n n ew dr u g s an d th er ap e utic s targeti ng var ious hum an di se ase s . As researc h con tin ues to expl ore th e p ot en t i al o f h e t er oc y c l ic com p ou n ds , thi s comp ou n d is pre dict ed to play a cr u c i al r ol e i n sh api ng th e fu t ur e o f m ed icin al che m ist ry . p >